1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile

Specification

• CAS No.: 114592-65-3
• Molecular Formula: C14H7Cl4N5O2
• Molecular Weight: 419.0 g/mol
• IUPAC Name: 1-cyano-N'-(3,5-dichloro-2-hydroxyanilino)-N-(3,5-dichloro-2-hydroxyphenyl)iminomethanimidamide
• Standard InChI: InChI=1S/C14H7Cl4N5O2/c15-6-1-8(17)13(24)10(3-6)20-22-12(5-19)23-21-11-4-7(16)2-9(18)14(11)25/h1-4,20,24-25H
• Standard InChI Key: JIVDOFLPGFPRRU-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1NN=C(C#N)N=NC2=C(C(=CC(=C2)Cl)Cl)O)O)Cl)Cl
• Canonical SMILES: C1=C(C=C(C(=C1NN=C(C#N)N=NC2=C(C(=CC(=C2)Cl)Cl)O)O)Cl)Cl

Introduction

Chemical Identity and Structural Characteristics

1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile is a synthetic organic compound characterized by a complex molecular structure that incorporates multiple functional groups. Its identity is established through several standardized parameters as detailed below.

Basic Identification Parameters

The compound is uniquely identified through the following parameters:

Table 1: Identification Parameters of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile

Parameter	Value
CAS Number	114592-65-3
Molecular Formula	C₁₄H₇Cl₄N₅O₂
Molecular Weight	419.05 g/mol
Exact Mass	416.93500 Da
LogP	5.81728

These identification parameters are essential for researchers to accurately reference and work with this compound in various applications.

Structural Features

The molecular structure of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile contains several key functional components that contribute to its unique properties:

• Formazan backbone structure

• Two 3,5-dichloro-2-hydroxyphenyl moieties at positions 1 and 5

• A carbonitrile (C≡N) group at position 3

• Multiple chlorine atoms (four in total) that influence reactivity and solubility

• Two hydroxyl groups that contribute to hydrogen bonding capabilities

The SMILES notation for the compound is: C1=C(C=C(C(=C1NN=C(C#N)N=NC2=C(C(=CC(=C2)Cl)Cl)O)O)Cl)Cl. This structural representation helps chemists understand the three-dimensional arrangement and potential reactivity sites within the molecule.

Chemical Synonyms

The compound is also known by several alternative chemical names which can be useful for literature searches:

• [(3,5-Dichloro-2-hydroxyphenyl)diazenyl][2-(3,5-dichloro-2-hydroxyphenyl)hydrazinylidene]acetonitrile

• N',2-Bis(3,5-dichloro-2-hydroxyphenyl)diazenecarbohydrazonoyl cyanide

• Acetonitrile, 2-[2-(3,5-dichloro-2-hydroxyphenyl)diazenyl]-2-[2-(3,5-dichloro-2-hydroxyphenyl)hydrazinylidene]-

Physical and Chemical Properties

The physical and chemical properties of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile significantly influence its behavior in various chemical and biological systems.

Physical Properties

The compound exhibits several distinctive physical properties:

• Physical appearance: Typically appears as a colored solid, characteristic of formazan derivatives which often display deep coloration

• Solubility: Demonstrates variable solubility depending on the solvent, with better solubility in organic solvents than aqueous solutions due to its relatively high LogP value of 5.81728

• Stability: Exhibits stability under specific storage conditions, though detailed stability data in different environments is limited in the literature

Chemical Reactivity

The chemical reactivity of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile is influenced by several structural elements:

• The electron-withdrawing nature of the carbonitrile group affects its interaction with other chemical species

• The hydroxyl groups can participate in hydrogen bonding and act as weak acids

• The chlorine substituents influence the electronic distribution across the aromatic rings, enhancing certain reaction pathways

• The formazan structure provides a framework for specific colorimetric reactions, particularly with metal ions

These properties contribute to the compound's utility in analytical chemistry, particularly for metal ion detection applications.

Biochemical Applications

The most significant documented application of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile is in the field of biochemical analysis, particularly for the detection of magnesium ions.

Magnesium Ion Detection

1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile serves as an important reagent in biochemistry for the detection and quantification of magnesium ions. Magnesium plays crucial roles in various biological processes, making its accurate measurement essential for understanding these processes in detail.

The detection mechanism involves:

• Formation of a complex between the formazan compound and magnesium ions under alkaline pH conditions

• The resulting complex exhibits a distinctive spectroscopic profile that can be measured at 630 nm

• Analysis can be performed using thin-film reflectance photometry, providing a sensitive method for quantifying magnesium in biological samples

This application leverages the unique structure of the compound, particularly the arrangement of functional groups that facilitate specific binding to magnesium ions.

Other Analytical Applications

Beyond magnesium detection, the compound has potential applications as:

• A colorimetric indicator in various chemical reactions

• A component in specialized analytical reagents

• A potential tool in material science research

The distinctive colorimetric properties of formazan derivatives make them valuable in analytical chemistry, where visual or spectroscopic detection methods are employed.

Parameter	Specification
Purity	≥98%
Appearance	Colored solid (specific color not specified in sources)
CAS Number	114592-65-3
Form	Powder
Storage Condition	Generally recommended to store in cool, dry conditions

These specifications are typical of research-grade material intended for laboratory use.

Analytical Methods for Characterization

Proper characterization of 1,5-Bis-(3,5-dichloro-2-hydroxy-phenyl)-formazan-3-carbonitrile is essential for confirming its identity and purity in research applications.